l-alpha-Narcotine N-oxide
l-alpha-Narcotine N-oxide
Brand Name:
Vulcanchem
CAS No.:
54383-36-7
VCID:
VC0030821
InChI:
InChI=1S/C22H23NO8/c1-23(25)8-7-11-9-14-20(30-10-29-14)21(28-4)15(11)17(23)18-12-5-6-13(26-2)19(27-3)16(12)22(24)31-18/h5-6,9,17-18H,7-8,10H2,1-4H3/t17-,18?,23?/m0/s1
SMILES:
C[N+]1(CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3)[O-]
Molecular Formula:
C₂₂H₂₃NO₈
Molecular Weight:
429.4 g/mol
l-alpha-Narcotine N-oxide
CAS No.: 54383-36-7
Reference Standards
VCID: VC0030821
Molecular Formula: C₂₂H₂₃NO₈
Molecular Weight: 429.4 g/mol
| CAS No. | 54383-36-7 |
|---|---|
| Product Name | l-alpha-Narcotine N-oxide |
| Molecular Formula | C₂₂H₂₃NO₈ |
| Molecular Weight | 429.4 g/mol |
| IUPAC Name | 6,7-dimethoxy-3-[(5S)-4-methoxy-6-methyl-6-oxido-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium-5-yl]-3H-2-benzofuran-1-one |
| Standard InChI | InChI=1S/C22H23NO8/c1-23(25)8-7-11-9-14-20(30-10-29-14)21(28-4)15(11)17(23)18-12-5-6-13(26-2)19(27-3)16(12)22(24)31-18/h5-6,9,17-18H,7-8,10H2,1-4H3/t17-,18?,23?/m0/s1 |
| Standard InChIKey | HFGDOEGDRDVXPX-VVESCEMWSA-N |
| Isomeric SMILES | C[N+]1(CCC2=CC3=C(C(=C2[C@H]1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3)[O-] |
| SMILES | C[N+]1(CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3)[O-] |
| Canonical SMILES | C[N+]1(CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3)[O-] |
| Synonyms | [S-(R*,S*)]-6,7-Dimethoxy-3-(5,6,7,8-tetrahydro-4-methoxy-6-methyl-6-oxido-1,3-dioxolo[4,5-g]isoquinolin-5-yl)-1(3H)-isobenzofuranone; Narcotine N-oxide; α-Narcotine N-Oxide |
| PubChem Compound | 41058 |
| Last Modified | Nov 11 2021 |
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